Cas no 557-20-0 (Diethylzinc (15% w/w in hexanes))

Diethylzinc is a colorless, transparent and odorous liquid under normal temperature and pressure,Severe hydrolysis in water,Soluble in hexane\Aliphatic saturated hydrocarbons such as heptane and toluene\In aromatic hydrocarbons such as xylene.Spontaneous combustion in air,Zinc oxide white smoke generated during combustion.React violently with water,anddecompositionIgnition due to combustible ethane gas.
Diethylzinc (15% w/w in hexanes) structure
557-20-0 structure
Diethylzinc (15% w/w in hexanes)
557-20-0
C4H10ZN
123.51
MFCD00009021
38340
24855550

Diethylzinc (15% w/w in hexanes) Properties

Names and Identifiers

    • DIETHYLZINC
    • ZINCDIETHYL
    • Zinc ethide
    • ZINC ETHYL
    • (C2H5)2Zn
    • diethyl-zin
    • diethylzine
    • DIETHYLZINC, CYLINDER WITH 100 G
    • DIETHYLZINC SOLUTION, IN TOLUENE (1.1 M)
    • DIETHYLZINC, FOR CAMBRIDGE NANOTECH INC
    • DIETHYLZINC, 1.0M SOLUTION IN HEXANES
    • DIETHYLZINC, 1.0M SOLUTION IN HEPTANE
    • Diethylene Zinc
    • DEZn
    • Diethylzinc, 1.5M solution in toluene
    • Diethylzinc, 1M solution in hexane
    • DIETHYLZINC, 1.0M SOLUTION IN HEXANE
    • zinc,ethane
    • 1.0 M solution in Hexanes, MkSeal
    • 1.0 M solution in Toluene, MkSeal
    • Diethylzinc solution
    • Diethylzinc, 1M solution in hexane, AcroSeal
    • Diethylzink
    • Diethylzinc, >=52 wt. % Zn basis
    • HQWPLXHWEZZGKY-UHFFFAOYSA-N
    • HSDB 929
    • D3214
    • C4H10Zn
    • 557-20-0
    • UNII-S0W5NQH7C6
    • Zinc diethyl
    • DIETHYLZINC [MI]
    • S0W5NQH7C6
    • diethyl zinc(II)
    • Zinc, diethyl-
    • DIETHYL ZINC
    • AC-1790
    • Diethylzinc (ca. 17% in Hexane, ca. 1mol/L)
    • DTXSID4052217
    • Diethylzinc, purum, >=95.0% (KT)
    • MFCD00009021
    • AKOS009145267
    • Diethylzinc, elec. gr.
    • CHEBI:51496
    • Diethylzinc [UN1366] [Spontaneously combustible]
    • zinc;ethane
    • Zinkdiethyl
    • NS00080807
    • EINECS 209-161-3
    • UN-1366
    • Diethylzinc, packaged for use in deposition systems
    • Diethylzinc (ca. 15% in Toluene, ca. 1mol/L)
    • EC 209-161-3
    • ZnET2
    • UN1366
    • D3902
    • Zn(C2H5)2
    • Et2Zn
    • DIETHYLZINC, 1M in heptane (16-17 wgt %)
    • Zincdiethyl
    • Diethylzinc solution 1.0 M in hexanes
    • +Expand
    • MFCD00009021
    • HQWPLXHWEZZGKY-UHFFFAOYSA-N
    • InChI=1S/2C2H5.Zn/c2*1-2;/h2*1H2,2H3;
    • [CH2]C.[CH2]C.[Zn]

Computed Properties

  • 122.007392g/mol
  • 0
  • 0
  • 2
  • 0
  • 122.007392g/mol
  • 122.007392g/mol
  • 0Ų
  • 5
  • 3.6
  • 0
  • 0
  • 0
  • 0
  • 0
  • 3
  • nothing
  • nothing
  • 0

Experimental Properties

  • Garlic-like odor
  • STABLE IN SEALED TUBE & CARBON DIOXIDE
  • 0 °F (USCG, 1999)
  • When heated to decomp ... emits toxic fumes of /zinc oxide/.
  • 0.682 cP at 70 °F
  • -11,700 Btu/lb= -6,495 cal/g= -272X10+5 J/kg
  • 120 BTU/LB= 68 CAL/G= 2.8X10+5 J/KG
  • (est) 20 dynes/cm
  • 1.94530
  • 0.00000
  • 3131
  • 1.498
  • Reactive violently
  • 98 °C
  • -39--28 ºC
  • No data available
  • Fahrenheit: 12.2 ° f < br / > Celsius: -11 ° C < br / >
  • 可混溶于乙醚、苯、石油醚。
  • 1.0 M in heptane
  • ToxicTransparent liquid,Have an unpleasant smell.
  • Soluble in most organic solvents, but reacts violently with water or proton acidic solutions
  • Air & Moisture Sensitive
  • 0.74 g/mL at 25 °C

Diethylzinc (15% w/w in hexanes) Synthesis

Synthetic Circuit 1

97-93-8 97-93-8
557-20-0 557-20-0
96-10-6 96-10-6
Reaction Conditions
1.1 Reagents: Zinc chloride Catalysts: Zirconocene, dichloride ;  2 - 4 h, rt → 90 °C
1.2 90 °C → 35 °C; 30 - 35 °C; 35 °C → 45 °C; 2 h, 40 - 45 °C; 45 °C → 30 °C
Reference
A method for preparing diethylzinc
, China, , ,

Synthetic Circuit 2

97-93-8 97-93-8
557-20-0 557-20-0
96-10-6 96-10-6
Reaction Conditions
1.1 Reagents: Zinc chloride ;  < 40 °C; 2 h, 40 °C
Reference
Preparation of dialkylzincs from zinc halides and trialkylaluminum
, Japan, , ,

Synthetic Circuit 3

97-93-8 97-93-8
557-20-0 557-20-0
96-10-6 96-10-6
Reaction Conditions
1.1 Reagents: Zinc chloride ;  10 h, 0.01 MPa, rt; 2 h, 36 - 40 °C
Reference
Process for preparation of dialkylzinc and dialkylaluminum monohalide
, Japan, , ,

Diethylzinc (15% w/w in hexanes) Related Literature

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